Cas no 1956331-41-1 (8-methylsulfonylquinoline-3-carboxylic acid)

• Product Name: 8-methylsulfonylquinoline-3-carboxylic acid
• CAS No: 1956331-41-1
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• CID: 4633170
• Update Time: 2024-11-04

8-methylsulfonylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(Methylsulfonyl)quinoline-3-carboxylic acid
• 8-methylsulfonylquinoline-3-carboxylic acid
• AMY26436
• K10037

• Inchi： 1S/C11H9NO4S/c1-17(15,16)9-4-2-3-7-5-8(11(13)14)6-12-10(7)9/h2-6H,1H3,(H,13,14)
• InChI Key： GWCGDCPOQHPRHD-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC2=CC(C(=O)O)=CN=C12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 1
• Topological Polar Surface Area: 92.7